Cas no 186498-24-8 ((4-Butyrylphenyl)boronic acid)

(4-Butyrylphenyl)boronic acid structure
(4-Butyrylphenyl)boronic acid structure
Product Name:(4-Butyrylphenyl)boronic acid
CAS No:186498-24-8
MF:C10H13BO3
MW:192.019423246384
MDL:MFCD08701778
CID:828369
Update Time:2025-08-05

(4-Butyrylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Butyrylphenyl)boronic acid
    • 4-Butyrylphenylboronic acid
    • (4-butanoylphenyl)boronic acid
    • AKOS BRN-1184
    • MDL: MFCD08701778
    • Inchi: 1S/C10H13BO3/c1-2-3-10(12)8-4-6-9(7-5-8)11(13)14/h4-7,13-14H,2-3H2,1H3
    • InChI Key: IGYWRXHZSLSNLZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(B(O)O)=CC=1)CCC

Computed Properties

  • Exact Mass: 192.09600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.34920

(4-Butyrylphenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019108293-5g
(4-Butyrylphenyl)boronic acid
186498-24-8 95%
5g
$798.00 2023-09-02
Fluorochem
228680-1g
4-Butyrylphenyl)boronic acid
186498-24-8 95%
1g
£300.00 2022-02-28
Fluorochem
228680-5g
4-Butyrylphenyl)boronic acid
186498-24-8 95%
5g
£1050.00 2022-02-28
TRC
B810523-100mg
4-Butyrylphenylboronic acid
186498-24-8
100mg
$ 138.00 2023-04-18
TRC
B810523-250mg
4-Butyrylphenylboronic acid
186498-24-8
250mg
$ 270.00 2023-04-18
TRC
B810523-500mg
4-Butyrylphenylboronic acid
186498-24-8
500mg
$ 408.00 2023-04-18
TRC
B810523-1g
4-Butyrylphenylboronic acid
186498-24-8
1g
$ 574.00 2023-04-18
Matrix Scientific
095707-250mg
(4-Butyrylphenyl)boronic acid, 95+%
186498-24-8 95+%
250mg
$416.00 2023-09-10
Matrix Scientific
095707-1g
(4-Butyrylphenyl)boronic acid, 95+%
186498-24-8 95+%
1g
$924.00 2023-09-10
abcr
AB272272-1 g
4-Butyrylphenylboronic acid; 98%
186498-24-8
1g
€450.00 2023-06-22

(4-Butyrylphenyl)boronic acid Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.